
Phenyl Trifluoromethanesulfonate: A
Comprehensive Technical Guide to its Physical

Properties and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyl trifluoromethanesulfonate

Cat. No.: B098758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties and stability

of phenyl trifluoromethanesulfonate (phenyl triflate). The information is curated to be a vital

resource for researchers, scientists, and professionals in drug development who utilize this

versatile reagent in their work.

Core Physical Properties
Phenyl trifluoromethanesulfonate is a colorless to almost colorless clear liquid at room

temperature.[1] A summary of its key physical properties is presented in the table below,

offering a consolidated view of its fundamental characteristics.
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Property Value Source(s)

Molecular Formula C₇H₅F₃O₃S [1]

Molecular Weight 226.17 g/mol [1][2]

Boiling Point 99-100 °C at 60 mmHg [3][4]

62 °C at 13 mmHg [1][5]

Density 1.396 g/mL at 25 °C [3][4]

1.41 g/mL [1][5]

Refractive Index (n20/D) 1.435 [3][4]

1.43 [1]

Flash Point 71 °C (closed cup) [2][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Stability and Reactivity Profile
Phenyl trifluoromethanesulfonate is a stable compound under standard conditions, though

certain factors can influence its integrity. It is known to be sensitive to moisture and should be

stored in an inert atmosphere.[6] The triflate group is an excellent leaving group, which

contributes to the compound's utility in organic synthesis but also dictates its reactivity and

stability considerations.

The compound is generally stable in dry and neutral conditions. However, it can undergo

hydrolysis in the presence of moisture, particularly under acidic or basic conditions.[7] Despite

this, aryl triflates have demonstrated surprising stability at high temperatures, allowing for their

use in microwave-assisted synthesis at temperatures up to 120 °C without significant

decomposition.

In terms of reactivity, phenyl trifluoromethanesulfonate is widely used as an arylating agent

in various transition metal-catalyzed cross-coupling reactions, such as Suzuki and Heck

couplings.[8] The triflate group's high reactivity makes it an excellent electrophilic partner in

these transformations. Upon intense heating, it can form explosive mixtures with air.[9] Thermal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/ol025701a
https://pubs.acs.org/doi/10.1021/ol025701a
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.9b00307
https://www.researchgate.net/publication/335802041_The_first_study_of_the_thermal_and_storage_stability_of_arenediazonium_triflates_comparing_to_4-nitrobenzenediazonium_tosylate_and_tetrafluoroborate_by_calorimetric_methods
https://pubs.acs.org/doi/10.1021/ol025701a
https://www.scribd.com/document/840459107/Lab-test-procedure-of-measuring-liquid-density
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.9b00307
https://www.researchgate.net/publication/335802041_The_first_study_of_the_thermal_and_storage_stability_of_arenediazonium_triflates_comparing_to_4-nitrobenzenediazonium_tosylate_and_tetrafluoroborate_by_calorimetric_methods
https://pubs.acs.org/doi/10.1021/ol025701a
https://www.scribd.com/document/840459107/Lab-test-procedure-of-measuring-liquid-density
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.9b00307
https://www.researchgate.net/publication/335802041_The_first_study_of_the_thermal_and_storage_stability_of_arenediazonium_triflates_comparing_to_4-nitrobenzenediazonium_tosylate_and_tetrafluoroborate_by_calorimetric_methods
https://pubs.acs.org/doi/10.1021/ol025701a
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.scribd.com/document/840459107/Lab-test-procedure-of-measuring-liquid-density
https://pubs.acs.org/doi/10.1021/ol025701a
https://www.benchchem.com/product/b098758?utm_src=pdf-body
https://www.researchgate.net/publication/250459395_A_Simple_Deprotection_of_Triflate_Esters_of_Phenol_Derivatives
https://www.echemi.com/cms/2226503.html
https://www.benchchem.com/product/b098758?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5369083.htm
https://pubs.acs.org/doi/10.1021/om00034a064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


decomposition can lead to the generation of carbon oxides, hydrogen fluoride, and sulfur

oxides.[10]

The stability of phenyl trifluoromethanesulfonate is a critical factor in its storage and

handling. The following diagram illustrates the key factors that can influence its stability.
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Factors influencing the stability of phenyl trifluoromethanesulfonate.

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of phenyl
trifluoromethanesulfonate are provided below. These are generalized protocols based on

standard laboratory practices.

Determination of Boiling Point (Thiele Tube Method)
Sample Preparation: A small amount of phenyl trifluoromethanesulfonate (approximately

0.5 mL) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and

placed into the test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer. The assembly is then placed in

a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the

capillary tube will slowly bubble out.
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Observation: The temperature at which a steady stream of bubbles emerges from the

capillary tube is noted. The heat is then removed.

Boiling Point Determination: The liquid will begin to cool, and the bubbling will slow down and

eventually stop. The moment the liquid enters the capillary tube, the temperature is recorded.

This temperature is the boiling point of the liquid.

The following diagram outlines the general workflow for this experimental procedure.

Boiling Point Determination Workflow (Thiele Tube)
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Workflow for boiling point determination using the Thiele tube method.

Determination of Density
Mass of Empty Container: The mass of a clean, dry pycnometer (or a graduated cylinder) is

accurately measured using an analytical balance.

Volume of Liquid: A known volume of phenyl trifluoromethanesulfonate is carefully

transferred into the pycnometer.

Mass of Container and Liquid: The mass of the pycnometer containing the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the pycnometer with the liquid. The density is then calculated

by dividing the mass of the liquid by its volume.

Determination of Refractive Index
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Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of phenyl trifluoromethanesulfonate are placed on the

prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken should also be recorded.

Application in Palladium-Catalyzed Cross-Coupling
Phenyl trifluoromethanesulfonate is a key substrate in palladium-catalyzed cross-coupling

reactions due to the excellent leaving group ability of the triflate group. A generalized reaction

scheme is depicted below.

Generalized Palladium-Catalyzed Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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